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Compound of Interest

Compound Name: Propionaldehyde

Cat. No.: B047417 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This document provides a comprehensive operational and disposal plan for

propionaldehyde, a highly flammable and irritating compound. Adherence to these procedures

is essential for minimizing risks and preventing environmental contamination.

Immediate Safety and Handling
Propionaldehyde is a highly flammable liquid and vapor that can cause skin, eye, and

respiratory irritation.[1] All handling should be conducted in a well-ventilated area, preferably

within a chemical fume hood, while wearing appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification

Eye/Face Protection
Tightly fitting safety goggles. A face shield may

also be necessary.

Skin Protection

Chemical-resistant gloves (Butyl Rubber is often

recommended) and a flame-retardant lab coat

or chemical protection suit.[2]

Respiratory Protection

If ventilation is inadequate or exposure limits are

exceeded, a NIOSH-approved respirator is

required.

Operational Plan for Propionaldehyde Waste
Disposal
The primary and recommended method for the disposal of propionaldehyde is through a

licensed hazardous waste disposal service.[1] Under no circumstances should it be discharged

into the sewer system or allowed to evaporate into the atmosphere.[3][4]

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all propionaldehyde waste, including contaminated materials, in a designated,

compatible, and properly labeled hazardous waste container.

Do not mix propionaldehyde waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste management plan.

Waste Storage:

Store the waste container in a designated, cool, and well-ventilated satellite accumulation

area, away from heat, sparks, open flames, and other ignition sources.[5]

Ensure the container is tightly closed to prevent the escape of flammable vapors.[5]

Spill Management:
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In the event of a spill, immediately evacuate all non-essential personnel and remove all

ignition sources.

Wearing appropriate PPE, contain the spill using a non-combustible absorbent material

such as vermiculite or dry sand.

Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, closed container for disposal as hazardous waste.[1]

Disposal of Contaminated Materials:

Empty Containers: Empty propionaldehyde containers are considered hazardous waste

as they may retain flammable residual vapors.[1] They should be handled by the

hazardous waste disposal service along with the liquid waste.

Contaminated PPE: Dispose of any contaminated gloves, lab coats, or other disposable

PPE as hazardous waste in accordance with institutional and local regulations.

Arranging for Final Disposal:

Contact your institution's Environmental Health & Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and disposal of the

propionaldehyde waste.

The most common method of disposal for propionaldehyde is controlled incineration in a

chemical incinerator equipped with an afterburner and scrubber.[3]

Quantitative Data for Propionaldehyde
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Parameter Value Reference

Chemical Formula C₃H₆O

CAS Number 123-38-6

ACGIH TLV-TWA
20 ppm (8-hour Time-Weighted

Average)
[2]

Flash Point -9 °C (15.8 °F)

Explosive Limits 2.3% - 21% by volume in air [6]

Odor Threshold 0.145 ppm [2]

Experimental Protocols
No in-lab neutralization protocols are recommended for propionaldehyde waste. Chemical

treatment, such as oxidation, should only be performed by trained professionals at a

designated waste treatment facility.[3] Attempting to neutralize aldehydes in a laboratory setting

without the proper expertise and equipment can be dangerous.

Propionaldehyde Disposal Workflow
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Propionaldehyde Waste Generated

Is it a spill? Handle Empty Container

Collect in a labeled,
compatible hazardous

waste container.

No

Follow Spill Management Protocol:
1. Evacuate & remove ignition sources.

2. Wear appropriate PPE.
3. Absorb with non-combustible material.

4. Collect in a sealed container.

Yes

Store in a designated, cool,
well-ventilated Satellite

Accumulation Area.

Contact Environmental Health & Safety (EHS)
or a licensed waste contractor for pickup.

Disposal by a licensed facility
(e.g., high-temperature incineration).

Dispose of as hazardous waste
along with liquid waste.

Click to download full resolution via product page

Caption: A logical workflow for the safe disposal of propionaldehyde waste in a laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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